2-[2-[4-(1,3-benzoxazol-2-yl)anilino]-2-oxoethoxy]-N-[4-(1,3-benzoxazol-2-yl)phenyl]acetamide

• IUPAC Name: 2-[2-[4-(1,3-benzoxazol-2-yl)anilino]-2-oxoethoxy]-N-[4-(1,3-benzoxazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C30H22N4O5/c35-27(31-21-13-9-19(10-14-21)29-33-23-5-1-3-7-25(23)38-29)17-37-18-28(36)32-22-15-11-20(12-16-22)30-34-24-6-2-4-8-26(24)39-30/h1-16H,17-18H2,(H,31,35)(H,32,36)
• InChI Key: OGAFTUVWXDNHCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)COCC(=O)NC4=CC=C(C=C4)C5=NC6=CC=CC=C6O5
• Molecular Formula: C30H22N4O5
• Molecular Weight: 518.5 g/mol

Description

2-[2-[4-(1,3-benzoxazol-2-yl)anilino]-2-oxoethoxy]-N-[4-(1,3-benzoxazol-2-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C30H22N4O5 and its molecular weight is 518.529. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Benzoxazole derivatives, which include the compound , have been found to exhibit significant antimicrobial activity. They have been tested against various bacterial and fungal strains, including Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae, Salmonella typhi, Candida albicans, and Aspergillus niger. .

Anticancer Activity

Benzoxazole derivatives have also been found to exhibit anticancer activity. In vitro studies using the human colorectal carcinoma (HCT116) cancer cell line have shown promising results. .

Anti-inflammatory Agents

New 2-substituted benzoxazole derivatives have been synthesized and evaluated for their anti-inflammatory efficacy. .

Proteomics Research

. However, specific applications in this field are not detailed in the sources.

Other Pharmacological Activities

Benzoxazole derivatives have been associated with a wide range of other pharmacological activities. .

Intermediate in Chemical Synthesis

.

Mechanism of Action

Target of Action

Similar compounds bearing the benzoxazole moiety have been reported to interact with various biological targets such as prostaglandin h2 synthase (pghs) protein .

Mode of Action

Benzoxazole derivatives have been known to inhibit quorum sensing in bacteria . Quorum sensing is a bacterial cell-cell communication process that relies on the production, detection, and response to extracellular signaling molecules called autoinducers. By inhibiting this process, these compounds can potentially disrupt bacterial communication and coordination .

Biochemical Pathways

It’s worth noting that benzoxazole derivatives have been reported to inhibit the lasb quorum sensing system in pseudomonas aeruginosa . This could potentially affect the downstream effects related to biofilm formation, virulence production, and other pathogenesis .

Result of Action

Benzoxazole derivatives have been reported to show promising quorum-sensing inhibitory activities, which could potentially disrupt bacterial communication and coordination .

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by factors such as concentration, ph, temperature, and the presence of other substances .